Cas no 1805426-80-5 (Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate
• CAS No: 1805426-80-5
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4809307
• Update Time: 2025-06-11

Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-3-17-10(15)5-4-6(11)7(8(12)13)14-9(5)16-2/h4,8H,3H2,1-2H3
• InChI Key： CWGSGZOISLMQBD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1805426-80-5): A Versatile Building Block in Modern Pharmaceutical Chemistry

Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate, identified by its CAS number 1805426-80-5, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with distinct substituents, has garnered significant attention due to its utility in synthesizing a wide array of bioactive molecules. The presence of a bromo group, a difluoromethyl moiety, and an ethoxycarbonyl functionality makes it a versatile scaffold for further chemical manipulation, enabling the development of novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The specific substitution pattern in Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate enhances its potential as a pharmacophore. The bromo atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making it an attractive feature for medicinal chemists.

The ethoxycarbonyl group at the 5-position of the pyridine ring provides a site for further functionalization, allowing for the introduction of diverse side chains or heterocycles. This flexibility is particularly useful in hit-to-lead optimization and structure-activity relationship (SAR) studies. Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, palladium-catalyzed reactions have enabled efficient transformations of Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate into more complex scaffolds, expanding its utility in drug discovery.

In the context of modern pharmaceutical research, Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate has been employed in the synthesis of various therapeutic agents. Its application extends to the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromo and difluoromethyl groups allows for precise tuning of electronic properties, which is essential for achieving high selectivity and potency. Furthermore, the presence of the methoxy group at the 6-position can modulate solubility and bioavailability, key factors in drug design.

The compound's role in fragment-based drug design has also been explored. By leveraging its structural features, researchers have been able to identify novel fragments that interact with biological targets. These fragments can then be optimized through iterative chemical synthesis to yield lead compounds with improved pharmacokinetic profiles. The use of Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate in this context underscores its importance as a building block in contemporary drug discovery efforts.

Recent studies have demonstrated the compound's utility in developing antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to mimic natural substrates or inhibit viral enzymes. The specific substitution pattern in Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate has been shown to enhance interactions with viral proteases and polymerases, leading to promising results in preclinical studies. These findings highlight the compound's potential as a starting point for developing new antiviral therapies.

The synthetic versatility of Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate has also been recognized in the field of materials science. Beyond pharmaceutical applications, this compound has been used to synthesize ligands for metal-organic frameworks (MOFs) and catalysts. The ability to introduce diverse functional groups onto the pyridine core allows for fine-tuning of properties such as porosity and reactivity. This has opened up new avenues for developing advanced materials with applications ranging from gas storage to catalysis.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1805426-80-5) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and viruses. The ongoing research into its applications underscores its importance as a building block in modern drug discovery and materials science. As synthetic methodologies continue to evolve, the potential uses for this compound are likely to expand even further.